2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-dimethylacetamide

• IUPAC Name: 2-(6-chloro-4-methyl-2-oxochromen-7-yl)oxy-N,N-dimethylacetamide
• InChI: InChI=1S/C14H14ClNO4/c1-8-4-14(18)20-11-6-12(10(15)5-9(8)11)19-7-13(17)16(2)3/h4-6H,7H2,1-3H3
• InChI Key: PLUGXPLSRVJIAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=CC(=C(C=C12)Cl)OCC(=O)N(C)C
• Molecular Formula: C14H14ClNO4
• Molecular Weight: 295.72 g/mol

Description

2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-dimethylacetamide, also known as CDM-1, is a synthetic compound that has been studied for its potential use in scientific research. CDM-1 is a member of the chromenone family of compounds, which have been shown to have various biological activities.

Mechanism of Action

The exact mechanism of action of 2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-dimethylacetamide is not fully understood, but it is thought to act by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation and cancer development.
Biochemical and Physiological Effects:
2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-dimethylacetamide has been shown to have a number of biochemical and physiological effects, including inhibition of the production of pro-inflammatory cytokines, induction of apoptosis (programmed cell death) in cancer cells, and inhibition of angiogenesis (the formation of new blood vessels).

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-dimethylacetamide in lab experiments is that it is a synthetic compound, which means that it can be easily synthesized in large quantities and purified to a high degree of purity. However, one limitation of using 2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-dimethylacetamide is that its mechanism of action is not fully understood, which makes it difficult to design experiments to investigate its effects.

Future Directions

There are several future directions for research on 2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-dimethylacetamide. One area of interest is the development of new drugs based on the structure of 2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-dimethylacetamide that have improved anti-inflammatory and anti-cancer properties. Another area of interest is the investigation of the mechanism of action of 2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-dimethylacetamide, which could lead to a better understanding of the pathways involved in inflammation and cancer development. Additionally, further studies are needed to evaluate the safety and toxicity of 2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-dimethylacetamide in animal models and humans.

Synthesis Methods

2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-dimethylacetamide can be synthesized by reacting 6-chloro-4-methylcoumarin with N,N-dimethylacetamide in the presence of a base such as potassium carbonate. The reaction proceeds through nucleophilic substitution of the chloride group on the coumarin ring by the amide group of N,N-dimethylacetamide.

Scientific Research Applications

2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-dimethylacetamide has been studied for its potential use as a research tool in various areas of biology and medicine. It has been shown to have anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs.